Cas no 66216-79-3 (Z-Gly-Gly-Arg-AMC TFA (66216-78-2 free base))

Z-Gly-Gly-Arg-AMC TFA (free base CAS: 66216-78-2) is a fluorogenic peptide substrate widely used in protease activity assays, particularly for trypsin-like enzymes. The compound features a C-terminal 7-amino-4-methylcoumarin (AMC) group, which releases a fluorescent signal upon enzymatic cleavage, enabling sensitive and quantitative detection of protease activity. Its tripeptide sequence (Gly-Gly-Arg) provides specificity for target proteases, while the Z-group enhances stability. The trifluoroacetate (TFA) salt form ensures solubility in aqueous buffers. This substrate is valued for its high purity, consistent performance, and utility in kinetic studies, inhibitor screening, and biochemical research. Proper handling and storage under recommended conditions are essential to maintain stability.
Z-Gly-Gly-Arg-AMC TFA (66216-78-2 free base) structure
66216-79-3 structure
Product Name:Z-Gly-Gly-Arg-AMC TFA (66216-78-2 free base)
CAS No:66216-79-3
MF:C30H34F3N7O9
MW:693.627677440643
CID:4742741
Update Time:2025-05-20

Z-Gly-Gly-Arg-AMC TFA (66216-78-2 free base) Chemical and Physical Properties

Names and Identifiers

    • Z-Gly-Gly-Arg-AMC TFA (66216-78-2 free base)
    • Inchi: 1S/C28H33N7O7.C2HF3O2/c1-17-12-25(38)42-22-13-19(9-10-20(17)22)34-26(39)21(8-5-11-31-27(29)30)35-24(37)15-32-23(36)14-33-28(40)41-16-18-6-3-2-4-7-18;3-2(4,5)1(6)7/h2-4,6-7,9-10,12-13,21H,5,8,11,14-16H2,1H3,(H,32,36)(H,33,40)(H,34,39)(H,35,37)(H4,29,30,31);(H,6,7)/t21-;/m0./s1
    • InChI Key: QQWZJVUPLLCANW-BOXHHOBZSA-N
    • SMILES: FC(C(=O)O)(F)F.O=C([C@H](CCC/N=C(\N)/N)NC(CNC(CNC(=O)OCC1C=CC=CC=1)=O)=O)NC1C=CC2C(C)=CC(=O)OC=2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 14
  • Complexity: 1120
  • Topological Polar Surface Area: 254

Z-Gly-Gly-Arg-AMC TFA (66216-78-2 free base) Pricemore >>

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Additional information on Z-Gly-Gly-Arg-AMC TFA (66216-78-2 free base)

Comprehensive Overview of Z-Gly-Gly-Arg-AMC TFA (CAS No. 66216-79-3) and Its Free Base (66216-78-2)

In the realm of biochemical research and pharmaceutical development, Z-Gly-Gly-Arg-AMC TFA (CAS No. 66216-79-3) stands out as a critical fluorogenic substrate. This compound, along with its free base form (66216-78-2), is widely utilized in enzymatic assays, particularly for studying proteases like thrombin and trypsin. The AMC (7-amino-4-methylcoumarin) moiety releases a fluorescent signal upon cleavage, making it indispensable for high-throughput screening (HTS) and drug discovery.

The growing interest in protease inhibitors and enzyme kinetics has propelled the demand for Z-Gly-Gly-Arg-AMC TFA. Researchers frequently search for terms like "fluorogenic protease substrates", "AMC-based assays", and "thrombin activity measurement", reflecting its relevance in contemporary studies. Its trifluoroacetate (TFA) salt form enhances solubility, a feature highly valued in in vitro experiments.

One of the most common questions in scientific forums is: "How does Z-Gly-Gly-Arg-AMC TFA compare to other fluorogenic substrates?" The answer lies in its specificity and sensitivity. Unlike broader substrates, Z-Gly-Gly-Arg-AMC TFA targets arginine-specific proteases with high precision, reducing background noise in assays. This specificity aligns with the trend toward precision medicine and personalized therapeutics, where accurate biomarker detection is paramount.

Another hot topic is the compound's role in cancer research. Proteases are implicated in tumor metastasis, and Z-Gly-Gly-Arg-AMC TFA aids in elucidating their mechanisms. Searches for "protease substrates in oncology" or "AMC fluorescence in cancer studies" highlight this connection. The free base (66216-78-2) is often preferred in non-aqueous applications, offering flexibility in experimental design.

From an SEO perspective, integrating keywords like "buy Z-Gly-Gly-Arg-AMC TFA", "CAS 66216-79-3 supplier", and "fluorogenic peptide synthesis" ensures visibility among researchers sourcing reagents. The compound's stability under various pH conditions and compatibility with HPLC purification further bolster its appeal. As the scientific community leans toward automated screening platforms, the demand for reliable substrates like Z-Gly-Gly-Arg-AMC TFA will only grow.

In summary, Z-Gly-Gly-Arg-AMC TFA and its free base are pivotal tools in modern biochemistry. Their applications span drug discovery, diagnostic development, and mechanistic studies, resonating with trends like AI-driven drug design and biomarker discovery. By addressing frequently searched queries and emphasizing its unique advantages, this overview underscores the compound's enduring significance.

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